N-(3-chloro-4-fluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide
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Overview
Description
N-(3-chloro-4-fluorophenyl)-2-(4-nitro-1H-pyrazol-1-yl)acetamide, also known by its chemical formula C13H8ClFN4O3, is a synthetic organic compound. Let’s break down its structure:
- The core structure consists of an acetamide group (CH3CONH-) attached to a pyrazole ring.
- The pyrazole ring contains a 3-chloro-4-fluorophenyl substituent at one position and a 4-nitro group at another position.
Preparation Methods
Synthetic Routes:
Direct Synthesis:
Industrial Production:
- Industrial-scale production typically employs the direct synthesis route described above.
- Optimization of reaction conditions, solvent choice, and purification steps ensures high yield and purity.
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Targets and Pathways:
Comparison with Similar Compounds
Similar Compounds:
Remember that further research and experimentation are essential to fully understand the compound’s properties and applications
Properties
Molecular Formula |
C11H8ClFN4O3 |
---|---|
Molecular Weight |
298.66 g/mol |
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-(4-nitropyrazol-1-yl)acetamide |
InChI |
InChI=1S/C11H8ClFN4O3/c12-9-3-7(1-2-10(9)13)15-11(18)6-16-5-8(4-14-16)17(19)20/h1-5H,6H2,(H,15,18) |
InChI Key |
XTWVNXGUIBDZIL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)CN2C=C(C=N2)[N+](=O)[O-])Cl)F |
Origin of Product |
United States |
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